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Abstract

Trifluoromethane, also known as fluoroform or HFC-23, is a hydrofluorocarbon with the
chemical formula CHFs.[1] It is a colorless, odorless, non-flammable gas at standard
conditions.[1][2] While historically used as a refrigerant, its unique properties have made it a
valuable reagent in organic synthesis, particularly for the introduction of the trifluoromethyl
(CFs3) group into organic molecules.[3][4] The incorporation of the CFs group can significantly
enhance the therapeutic efficacy, metabolic stability, and binding affinity of drug candidates.[3]
This guide provides a comprehensive overview of the physicochemical properties, safety
information, synthesis, and applications of trifluoromethane, with a focus on its relevance to
chemical research and drug development.

Physicochemical Properties

Trifluoromethane is a stable compound characterized by strong carbon-fluorine bonds.[3] Its
physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties of
Trifluoromethane
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Property Value
CAS Number 75-46-7
Molecular Formula CHFs

Molecular Weight 70.014 g/mol [2]
Appearance Colorless gas[2]

Odor Odorless|[2]

Boiling Point -82.0 °C to -84.4 °C[2][5]
Melting Point -155.18 °C to -160 °C[2][6]

Density (gas, 15 °C, 1 bar)

2.946 kg/m ¥[7]

Vapor Density (air = 1)

2.43[6]

Vapor Pressure (at 21 °C)

635 psi[6]

Water Solubility (at 25 °C)

1 g/Lto 4.09 x 103 mg/L[2][7]

log Kow (Octanol-Water Partition Coefficient)

0.64[2]

Table 2: Safety and Hazard Information for

Trifluoromethane
Property Value
Flammability Non-flammable[2]

GHS Hazard Statements

H280: Contains gas under pressure; may

explode if heated[8]

Primary Hazards

Compressed Gas, Simple Asphyxiant[2]

Occupational Hazards

May displace oxygen and cause rapid
suffocation. Contact with liquid may cause
frostbite.[8]

Global Warming Potential (100-Year)

14,800[2]
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Synthesis and Purification
Industrial Production

Trifluoromethane is primarily generated as a byproduct during the manufacturing of
chlorodifluoromethane (HCFC-22).[3] The process involves halogen exchange reactions, and
the formation of trifluoromethane is influenced by factors such as temperature, pressure, and
catalyst concentration.[3]

Laboratory Synthesis

A common laboratory-scale synthesis involves the reaction of iodoform or bromoform with a
fluorinating agent. An efficient historical method first converts bromoform to
bromodifluoromethane using antimony trifluoride, followed by a final fluorination step with
mercury fluoride.[7]

A more contemporary patented method involves passing a mixed gas of chloroform and
hydrogen fluoride through a tubular fixed-bed reactor containing a catalyst.[9] The catalyst
consists of a mixture of chromium salt and LasFs on a carrier such as aluminum oxide or
activated carbon.[9] The product, trifluoromethane, is then isolated by rectification.[9]

A general procedure based on the principles outlined in patent CN103012052A is as follows:

o Catalyst Preparation: Prepare a catalyst bed comprising a mixture of a chromium salt and
LasFs supported on activated carbon.

o Reaction Setup: Place the catalyst in a tubular fixed-bed reactor.

o Reaction Conditions: Introduce a gaseous mixture of chloroform and hydrogen fluoride
(molar ratio of 1:3 to 1:7) into the reactor.[9] Maintain the reaction temperature between 220-
350 °C and the pressure between 2-20 atmospheres.[9] The residence time of the gas
mixture in the reactor should be between 10 to 35 seconds.[9]

e Product Isolation: The effluent gas from the reactor, containing trifluoromethane, is passed
through a rectification column to separate the pure product.
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General Workflow for Catalytic Synthesis of Trifluoromethane

Reactants

Chloroform (CHCIs) Reaction —
Purification Product
Tubular Fixed-Bed Reactor

(Catalyst: Cr salt + LasFs) M'MI Trifluoromethane (CHF3)
220-350 °C, 2-20 atm

Hydrogen Fluoride (HF)

Flow Chemistry Workflow for Nucleophilic Trifluoromethylation
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Conceptual Role of CFs Group in Drug-Target Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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